(2,5-Dimethylfuran-3-yl)(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-[[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy]azetidin-1-yl]methanone
• InChI: InChI=1S/C18H15F3N2O3S/c1-9-6-12(10(2)25-9)16(24)23-7-11(8-23)26-17-22-15-13(18(19,20)21)4-3-5-14(15)27-17/h3-6,11H,7-8H2,1-2H3
• InChI Key: LPUQNDQPNCWYAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)C(F)(F)F
• Molecular Formula: C18H15F3N2O3S
• Molecular Weight: 396.4 g/mol
• CAS No.: 1421448-96-5

Description

(2,5-Dimethylfuran-3-yl)(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H15F3N2O3S and its molecular weight is 396.38. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Pharmacological Evaluation

Compounds structurally related to (2,5-Dimethylfuran-3-yl)(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone have been synthesized and evaluated pharmacologically. The synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones, using microwave-assisted methods, has been reported. These compounds have demonstrated potential in pharmacological screenings, particularly showing antibacterial activity against common pathogens like Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida albicans (Mistry & Desai, 2006).

Synthesis and Antibacterial Activity

The synthesis of novel compounds, including thiazolyl pyrazole and benzoxazole derivatives, has been explored. These synthesized compounds have been characterized by spectral and analytical data and were scanned for their antibacterial activities, indicating their potential use in combating microbial infections (Landage, Thube, & Karale, 2019).

Anti-Mycobacterial Chemotypes

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold, a related compound, has been identified as a new anti-mycobacterial chemotype. The structurally diverse benzo[d]thiazole-2-carboxamides prepared were subjected to in vitro testing against the Mycobacterium tuberculosis strain, and some showed promising anti-mycobacterial potential with low cytotoxicity, highlighting their therapeutic potential (Pancholia et al., 2016).

Synthesis and Biological Screening

Compounds with a structural relation to this compound have been synthesized and screened for biological activities. These activities include antibacterial, antifungal, and antioxidant properties, as well as the potential for anticancer activity. The synthesized compounds have shown varying degrees of efficacy in combating bacterial strains and cancer cell lines, demonstrating the chemical's potential in medical applications (V. Jaishree et al., 2012) (Ankur Vaidya et al., 2020).